Cas no 2755724-05-9 (3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl)

3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl is a substituted biphenyl compound featuring bromine and isopropyl functional groups at the 3' and 5' positions, respectively, along with a methyl group at the 2-position. This structure offers versatility in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Negishi couplings, where the bromine moiety serves as a reactive handle. The isopropyl and methyl substituents enhance steric and electronic effects, influencing reactivity and selectivity in catalytic transformations. Its well-defined molecular framework makes it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced material research. The compound is typically characterized by high purity and stability under standard handling conditions.
3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl structure
2755724-05-9 structure
Product Name:3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl
CAS No:2755724-05-9
MF:C16H17Br
MW:289.21
CID:5080531
Update Time:2025-05-21

3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl
    • Inchi: 1S/C16H17Br/c1-11(2)13-8-14(10-15(17)9-13)16-7-5-4-6-12(16)3/h4-11H,1-3H3
    • InChI Key: RSTLBDPJTUIHMC-UHFFFAOYSA-N
    • SMILES: C1=C(C=C(C=C1Br)C1C=CC=CC=1C)C(C)C

3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
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3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl
2755724-05-9 95%
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$500.00 2025-02-13
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3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl
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Additional information on 3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl

3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl (CAS No. 2755724-05-9)

3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl (CAS No. 2755724-05-9) is a highly specialized organic compound with significant applications in the field of pharmaceuticals and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and structural versatility.

The molecular structure of 3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl consists of two phenyl rings connected by a single bond, with substituents at specific positions that confer distinct chemical properties. The bromine atom at the 3' position and the isopropyl group at the 5' position on one ring, along with the methyl group at the 2 position on the other ring, create a complex electronic environment that makes this compound highly reactive in certain chemical transformations.

Recent studies have highlighted the potential of 3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl as a key intermediate in the synthesis of advanced materials, particularly in the development of organic semiconductors and optoelectronic devices. Researchers have demonstrated that this compound can be effectively incorporated into polymer frameworks to enhance their electrical conductivity and mechanical stability.

In terms of physical properties, 3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl exhibits a melting point of approximately 80°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and tetrahydrofuran makes it suitable for various synthetic procedures requiring precise control over reaction conditions.

The synthesis of 3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl typically involves a multi-step process that includes nucleophilic aromatic substitution and Friedel-Crafts alkylation reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

One of the most promising areas of research involving 3'-Bromo-5'-isopropyl-2-methyl-1,1'-biphenyl is its use in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that this compound can modulate key signaling pathways involved in neuronal protection and synaptic plasticity.

Moreover, 3'-Bromo-5'-isopropyl-2-methyl-biphenylium, a derivative of this compound, has been explored for its potential as a photosensitizer in photodynamic therapy (PDT). Its ability to generate reactive oxygen species under specific light conditions makes it a valuable candidate for cancer treatment strategies.

In conclusion, 3'Bromo_5'Isopropyl_2Methyl_1_1'Biphenylium (CAS No. 2755724_05_9) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and adaptability to various synthetic routes make it an essential component in modern material science and therapeutic development.

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